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Cat. No.: B3050057
. J
Introduction

Dinitroanthracene, a nitrated polycyclic aromatic hydrocarbon, represents a class of
compounds with significant research interest due to the influence of nitro group substitution on
the electronic and chemical properties of the anthracene core. The specific positioning of the
two nitro groups on the anthracene skeleton gives rise to numerous isomers, each with
potentially unique characteristics. While isomers such as 9,10-dinitroanthracene are well-
documented, others, including 2,9-dinitroanthracene, are less commonly encountered in
literature, highlighting the isomeric diversity and the analytical challenges in their differentiation.
This guide provides a comprehensive overview of the chemical structure and molecular weight
of dinitroanthracenes, with a focused examination of the well-characterized 9,10-
dinitroanthracene as a representative example.

Core Molecular Features of Dinitroanthracene

All dinitroanthracene isomers share a common molecular formula and, consequently, the same
molecular weight. These fundamental properties are derived from the addition of two nitro
groups (-NO2) to the anthracene (Ci4H10) backbone, replacing two hydrogen atoms.
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Property Value Source
Molecular Formula C14HsN204 [1112][3]
Molecular Weight 268.22 g/mol [1][2]
Monoisotopic Mass 268.04840674 Da [1114]

The key differentiator between the various dinitroanthracene compounds is the specific
attachment points of the two nitro functional groups on the anthracene ring system.

Chemical Structure of 2,9-Dinitroanthracene

The structure of 2,9-dinitroanthracene is defined by the placement of nitro groups at the 2nd
and 9th positions of the anthracene core. The IUPAC name for this specific isomer is 2,9-
dinitroanthracene.

Caption: Chemical structure of 2,9-dinitroanthracene.

Case Study: 9,10-Dinitroanthracene (CAS: 33685-60-
8)

In contrast to the limited data on the 2,9-isomer, 9,10-dinitroanthracene is a well-characterized
compound and serves as a valuable reference for understanding the properties of
dinitroanthracenes.

Chemical and Physical Properties of 9,10-Dinitroanthracene:
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Property Value Source
IUPAC Name 9,10-dinitroanthracene [1]

CAS Number 33685-60-8 [1][21[3]
Molecular Formula C14HsN204 [1112][3]
Molecular Weight 268.22 g/mol [1][2]
Boiling Point 464.8+35.0 °C at 760 mmHg [3]
Density 1.5+0.1 g/cm3 [3]
Flash Point 234.4+18.7 °C [3]

Synthesis and Isomer Differentiation: A Technical
Perspective

The synthesis of dinitroanthracene isomers typically involves the nitration of anthracene or a
substituted anthracene derivative. The direct nitration of anthracene often leads to a mixture of
isomers, with the 9- and 10- positions being particularly reactive. The formation of specific
isomers like 2,9-dinitroanthracene would likely require a more complex, multi-step synthetic
route, potentially involving protecting groups or starting from a pre-functionalized anthracene.

For instance, the synthesis of 9-nitroanthracene can be achieved by the nitration of anthracene
in glacial acetic acid.[5][6] Further nitration of 9-nitroanthracene would be expected to yield a
mixture of dinitro isomers, the composition of which would depend on the reaction conditions.
The separation and purification of these isomers from the reaction mixture present a significant
challenge. Techniques such as fractional crystallization and chromatography are essential for
isolating a single, pure isomer.

The differentiation between dinitroanthracene isomers relies on a combination of analytical
techniques:

e Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful
tool for determining the substitution pattern on the anthracene core by analyzing the
chemical shifts and coupling constants of the aromatic protons.
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o Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) can be used to separate different isomers based on their polarity and
volatility.

o Mass Spectrometry (MS): While all isomers have the same molecular weight, fragmentation
patterns in the mass spectrum may provide clues to the substitution pattern.

Safety and Handling

Dinitroanthracene and its isomers should be handled with care in a laboratory setting. As a
class of compounds, nitroaromatics can be hazardous. For 9,10-dinitroanthracene, it is
classified as causing skin irritation and serious eye damage.[2] Appropriate personal protective
equipment, including gloves and safety glasses, should be worn, and work should be
conducted in a well-ventilated fume hood.

Conclusion

The study of 2,9-dinitroanthracene and other dinitroanthracene isomers is an area that
warrants further investigation to fully characterize their properties and potential applications.
While data on less common isomers is scarce, a thorough understanding of well-characterized
compounds like 9,10-dinitroanthracene provides a solid foundation for researchers. The
synthesis and isolation of pure dinitroanthracene isomers remain a key challenge, requiring
sophisticated synthetic strategies and analytical techniques for successful characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 9,10-Dinitroanthracene | C14H8N204 | CID 154901 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. accustandard.com [accustandard.com]

3. 9,10-Dinitroanthracene | CAS#:33685-60-8 | Chemsrc [chemsrc.com]

4. PubChemlLite - 9,10-dinitroanthracene (C14H8N204) [pubchemlite.lcsb.uni.lu]
5. Organic Syntheses Procedure [orgsyn.org]

6. Synthesis of 9-Nitroanthracene - Chempedia - LookChem [lookchem.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to Dinitroanthracene
Isomers: Structure, Properties, and Characterization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3050057#2-9-dinitroanthracene-
chemical-structure-and-molecular-weight]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://echa.europa.eu/substance-information/-/substanceinfo/100.009.168
https://www.chemsrc.com/en/cas/33685-60-8_234076.html
http://www.orgsyn.org/demo.aspx?prep=cv4p0711
https://pubmed.ncbi.nlm.nih.gov/24950458/
https://cdn.vanderbilt.edu/vu-wp0/wp-content/uploads/sites/271/2019/02/25204410/213W_Spring2018_PeiA_Wittig.pdf
https://www.lookchem.com/chempedia/synthesis-reaction/602-60-8-synthesis-of-9-nitroanthracene-1971.html
https://www.benchchem.com/product/b3050057?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dinitroanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dinitroanthracene
https://www.accustandard.com/prod0002848.html
https://www.chemsrc.com/en/cas/33685-60-8_952677.html
https://pubchemlite.lcsb.uni.lu/e/compound/154901
http://orgsyn.org/demo.aspx?prep=CV4P0711
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/17318.html
https://www.benchchem.com/product/b3050057#2-9-dinitroanthracene-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b3050057#2-9-dinitroanthracene-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b3050057#2-9-dinitroanthracene-chemical-structure-and-molecular-weight
https://www.benchchem.com/product/b3050057#2-9-dinitroanthracene-chemical-structure-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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